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Compound of Interest

Compound Name: SARS-CoV-2-IN-43

Cat. No.: B3328590

Clarification of Terminology: SARS-CoV-2 and
HCoV-OC43

Initial research indicates that "SARS-CoV-2-IN-43" is not a standard or recognized designation
for a specific virus or variant. It is possible this term is a misnomer or a highly specific internal
identifier. The information available points to research and clinical scenarios involving co-
infection of SARS-CoV-2, the causative agent of COVID-19, and Human Coronavirus OC43
(HCoV-0C43), a different betacoronavirus that is a common cause of the cold.[1]

This document provides essential safety and logistical information for handling both SARS-
CoV-2 and HCoV-OC43 in a laboratory setting, addressing the distinct biosafety levels and
procedural requirements for each.

Essential Safety and Logistical Information
Biosafety Levels

The primary distinction in handling SARS-CoV-2 and HCoV-OCA43 lies in their assigned
Biosafety Level (BSL), which dictates the necessary containment practices, safety equipment,
and facility design.

¢ Human Coronavirus OC43 (HCoV-OC43) is classified as a Biosafety Level 2 (BSL-2) agent.
[2][3][4] BSL-2 is appropriate for work involving agents that pose a moderate potential
hazard to personnel and the environment.[3]
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e SARS-CoV-2 has a more nuanced classification. While initially treated as a BSL-3 agent,
guidance from the CDC, NIH, and WHO has been updated. Most research activities with
SARS-CoV-2 can now be conducted at BSL-2 with enhanced precautions (often referred to
as BSL-2+). However, a Biosafety Level 3 (BSL-3) environment is required for activities with
a high potential for aerosol generation, such as virus isolation, culturing, and working with

high concentrations of the virus, or with emerging variants of concern.

Personal Protective Equipment (PPE)

The required PPE varies significantly between BSL-2 and BSL-3, reflecting the different levels

of risk associated with HCoV-OC43 and certain SARS-CoV-2 procedures.

PPE Component

HCoV-0C43 (BSL-
2)

SARS-CoV-2 (BSL-
2 Enhanced)

SARS-CoV-2 (BSL-
3)

Gown

Laboratory coat or

solid-front gown.

Solid-front, closed-

back gown.

Solid-front,
wraparound gown or

coverall (Tyvek suit).

Gloves

Single pair of nitrile
gloves; double-gloving

may be considered.

Double pair of gloves.

Double pair of gloves.

Eye/Face Protection

Safety glasses or

goggles.

Goggles or a full-face
shield.

Goggles or a full-face
shield.

Respiratory Protection

Not typically required,
but may be used
based on risk

assessment.

N95 respirator or
higher is

recommended,

especially for aerosol-

generating

procedures.

Powered Air-Purifying
Respirator (PAPR) or
N95 respirator is

mandatory.

Footwear

Closed-toed shoes.

Closed-toed shoes.

Dedicated shoe

covers.

Experimental Protocols & Handling
General Laboratory Practices
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A risk assessment should always be performed to determine the appropriate biosafety

measures. All personnel must receive comprehensive training on the specific procedures,

potential hazards, and emergency protocols.

HCoV-0C43 (BSL-2) Handling Protocol

Access: Access to the laboratory is limited to trained personnel.

Engineering Controls: All procedures with the potential to generate infectious aerosols or
splashes must be conducted within a certified Class Il Biological Safety Cabinet (BSC).

Hand Hygiene: Hands must be washed before and after all experimental procedures and
upon exiting the laboratory.

Sharps Safety: Use sharps with extreme caution. Dispose of all needles, scalpels, and other
contaminated sharps in a designated, puncture-resistant sharps container.

Surface Decontamination: Decontaminate all work surfaces with an appropriate disinfectant
(e.g., 1:10 bleach solution, 70% ethanol, or an EPA-registered disinfectant) before and after
each use.

SARS-CoV-2 (BSL-2 Enhanced & BSL-3) Handling
Protocol

Access Control: Stricter access control is required. For BSL-3, access is through a two-door
system (interlocking doors or an anteroom).

Engineering Controls: All work with live virus must be performed within a certified Class Il
BSC. For BSL-3, the laboratory must have specific ventilation requirements, such as
directional inward airflow.

PPE Donning and Doffing: Follow a strict sequence for putting on and taking off PPE to
prevent self-contamination. Doffing typically occurs in an anteroom.

Centrifugation: Use sealed centrifuge rotors or safety cups to contain aerosols during
centrifugation. These should be loaded and unloaded within a BSC.
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 In-Lab Transport: When moving samples outside of the BSC, they must be in a sealed, leak-
proof secondary container that has been decontaminated on its exterior surface.

Disposal Plan

Proper decontamination and disposal of all materials that come into contact with HCoV-OC43
or SARS-CoV-2 is critical to prevent release and exposure.

Liquid Waste

 All liguid waste must be decontaminated before disposal. This is typically achieved by adding
a disinfectant, such as bleach, to the collection flask to achieve a final concentration of 10%
and allowing for an adequate contact time (e.g., 30 minutes) before disposing down the
sanitary sewer.

Solid Waste

» All contaminated solid waste (e.g., gloves, gowns, pipette tips, culture flasks) must be placed
in a designated biohazard bag within the laboratory.

e These bags must be securely closed and transported in a leak-proof, labeled secondary
container.

e The primary method of decontamination for solid biohazardous waste is by autoclaving.

» After autoclaving, the waste is considered non-infectious and can be disposed of as regular
medical waste.

e There is no evidence to suggest that laboratory waste from SARS-CoV-2 requires additional
disinfection procedures beyond standard biohazardous waste management protocols.

Visualized Workflows
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General Laboratory Entry and Exit Workflow (BSL-2/BSL-2 Enhanced)
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Caption: General workflow for laboratory entry, work, and exit at BSL-2.
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Biohazardous Waste Disposal Pathway
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Caption: Decontamination and disposal pathway for biohazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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